Cas no 112503-31-8 ((1-cyano-2-methylprop-2-enyl) acetate)

• Product Name: (1-cyano-2-methylprop-2-enyl) acetate
• CAS No: 112503-31-8
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 2608937
• PubChem ID: 11062465
• Update Time: 2025-04-21

(1-cyano-2-methylprop-2-enyl) acetate Chemical and Physical Properties

Names and Identifiers

• (1-cyano-2-methylprop-2-enyl) acetate
• DTXCID20404546
• 112503-31-8
• DTXSID30453727
• 3-Butenenitrile, 2-(acetyloxy)-3-methyl-

• Inchi： 1S/C7H9NO2/c1-5(2)7(4-8)10-6(3)9/h7H,1H2,2-3H3
• InChI Key： QFDQWMCSHDBHIN-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C#N)C(=C)C

Computed Properties

• Exact Mass: 139.063328530Da
• Monoisotopic Mass: 139.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.1Ų